Cas no 220060-18-4 (methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate)

• Product Name: methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate
• CAS No: 220060-18-4
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 5638142
• PubChem ID: 10686952
• Update Time: 2025-05-26

methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4S)-4-(Acetylthio)-L-proline methyl ester
• EN300-28272543
• 220060-18-4
• DTXSID401267130
• methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C8H13NO3S/c1-5(10)13-6-3-7(9-4-6)8(11)12-2/h6-7,9H,3-4H2,1-2H3/t6-,7-/m0/s1
• InChI Key： BZLJFUYETXQQNW-BQBZGAKWSA-N
• SMILES： S(C(C)=O)[C@@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate

Methyl (2S,4S)-4-(Acetylsulfanyl)pyrrolidine-2-carboxylate: A Comprehensive Overview

Methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate (CAS No. 220060-18-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2S,4S)-methyl 4-(acetylsulfanyl)pyrrolidine-2-carboxylate, is a derivative of pyrrolidine with a unique structural feature that includes an acetylsulfanyl group. Its chiral nature and specific functional groups make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate consists of a five-membered pyrrolidine ring with a methyl ester group at the 2-position and an acetylsulfanyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it suitable for a wide range of applications in organic synthesis and drug discovery.

Recent studies have highlighted the importance of chiral compounds like methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate in the development of enantiomerically pure drugs. Enantiomeric purity is crucial in pharmaceuticals because different enantiomers can exhibit different biological activities, and one enantiomer may be more effective or have fewer side effects than the other. The ability to synthesize and isolate specific enantiomers is therefore a key focus in modern drug development.

In the context of medicinal chemistry, methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate has been explored as a building block for the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules that mimic the structure and function of peptides but often have improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The chiral centers in methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate play a critical role in determining the three-dimensional conformation of these molecules, which is essential for their biological activity.

One notable application of methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate is in the synthesis of inhibitors for various enzymes involved in disease pathways. For example, researchers have used this compound as a starting material to develop inhibitors for proteases, kinases, and other enzymes that are implicated in diseases such as cancer, neurodegenerative disorders, and viral infections. The ability to modulate these enzymes with high specificity and potency is crucial for developing effective therapeutic agents.

The synthetic route to methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate involves several steps that highlight its versatility as a synthetic intermediate. Typically, the synthesis begins with the formation of a chiral pyrrolidine derivative through asymmetric catalysis or resolution techniques. Subsequent reactions include functional group manipulations such as esterification and sulfenylation to introduce the methyl ester and acetylsulfanyl groups. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and enantiomeric purity.

In addition to its use as a synthetic intermediate, methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate has been studied for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes and receptors. However, further research is needed to fully understand its biological profile and potential therapeutic applications.

The safety profile of methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate is an important consideration in its development as a pharmaceutical intermediate or active ingredient. While no significant toxicity has been reported for this compound at typical usage levels, it is essential to conduct thorough safety assessments during preclinical studies to ensure its safe use in drug development.

In conclusion, methyl (2S,4S)-4-(acetylsulfanyl)pyrrolidine-2-carboxylate (CAS No. 220060-18-4) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to explore its applications in enzyme inhibition, peptidomimetic design, and other areas of drug discovery.